2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methyl]acetamide

• Molecular Formula: C15H16N4O2S2
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-[(2-oxo-3,4-dihydro-1H-quinolin-6-yl)methyl]acetamide
• InChI: InChI=1S/C15H16N4O2S2/c1-9-18-19-15(23-9)22-8-14(21)16-7-10-2-4-12-11(6-10)3-5-13(20)17-12/h2,4,6H,3,5,7-8H2,1H3,(H,16,21)(H,17,20)
• InChI Key: IFLXPTNNQFDTIN-UHFFFAOYSA-N
• SMILES: CC1=NN=C(S1)SCC(=O)NCC2=CC3=C(C=C2)NC(=O)CC3

Description

2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methyl]acetamide is a chemical compound that has gained significant interest in scientific research due to its potential use in various fields, including medicinal chemistry, biochemistry, and molecular biology. This compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The exact mechanism of action of 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methyl]acetamide is not fully understood. However, studies have suggested that it may act by inhibiting key enzymes involved in various cellular processes, including DNA replication, protein synthesis, and cell division.
Biochemical and Physiological Effects:
Studies have shown that 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methyl]acetamide can induce various biochemical and physiological effects. These include the inhibition of cell proliferation, induction of apoptosis, and disruption of mitochondrial function. It has also been shown to modulate various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methyl]acetamide in lab experiments include its relatively low cost, easy synthesis, and potential for use as a lead compound for drug development. However, its limitations include its low solubility in aqueous solutions and potential toxicity at high concentrations.

Future Directions

There are several future directions for research involving 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methyl]acetamide. These include further studies on its mechanism of action, identification of its molecular targets, and optimization of its pharmacological properties. Additionally, studies on its potential use in combination with other drugs or therapies may also be explored.

Synthesis Methods

The synthesis of 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methyl]acetamide has been achieved using various methods. One of the most commonly used methods involves the reaction of 5-methyl-1,3,4-thiadiazol-2-amine with 2-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide in the presence of a base, such as sodium hydride or potassium carbonate, in an appropriate solvent, such as dimethylformamide or N,N-dimethylacetamide.

Scientific Research Applications

2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methyl]acetamide has been widely studied for its potential use in medicinal chemistry. It has shown promising results as an anticancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells. It has also been studied for its potential use as an antimicrobial agent, with results showing its effectiveness against various bacterial and fungal strains.